Cas no 1870807-49-0 (methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate)

• Product Name: methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate
• CAS No: 1870807-49-0
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 6006104
• PubChem ID: 165523920
• Update Time: 2025-06-14

methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate
• 1870807-49-0
• methyl 5-bromo-6-[(but-3-yn-1-yl)amino]pyridine-3-carboxylate
• EN300-1448895

• Inchi： 1S/C11H11BrN2O2/c1-3-4-5-13-10-9(12)6-8(7-14-10)11(15)16-2/h1,6-7H,4-5H2,2H3,(H,13,14)
• InChI Key： GCHHALQHGYORFN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CN=C1NCCC#C

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate

Comprehensive Overview of Methyl 5-Bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate (CAS No. 1870807-49-0)

Methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate (CAS No. 1870807-49-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of aminopyridine derivatives, which are widely recognized for their biological activity and versatility in synthetic chemistry. The presence of both a bromo substituent and a but-3-yn-1-ylamino group in its molecular framework makes it a valuable intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel kinase inhibitors or antimicrobial agents. The compound's CAS number 1870807-49-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate typically involves multi-step reactions, including amination and esterification processes. Its molecular weight and solubility profile are critical parameters for researchers optimizing reaction conditions. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize this compound, ensuring high purity for downstream applications.

From an industrial perspective, CAS 1870807-49-0 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly routes to produce such intermediates, aligning with global trends toward reducing environmental impact. This aligns with frequent search queries like "sustainable synthesis of aminopyridines" or "green chemistry in pharmaceutical intermediates," highlighting the compound's intersection with contemporary scientific priorities.

In the field of medicinal chemistry, methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate serves as a precursor for more complex molecules targeting central nervous system (CNS) disorders or inflammatory diseases. Its structural motif is particularly valuable for introducing alkyne functionalities, which are pivotal in click chemistry applications. This has led to increased interest in its structure-activity relationships (SAR) among drug developers.

Quality control of CAS 1870807-49-0 is another area of focus, with laboratories emphasizing analytical method validation to meet regulatory standards. The compound's stability under various conditions is frequently studied, addressing common concerns about storage and handling of sensitive intermediates. Such details are critical for researchers who search for terms like "handling brominated pyridines" or "stability of ester derivatives."

Looking ahead, the versatility of methyl 5-bromo-6-(but-3-yn-1-yl)aminopyridine-3-carboxylate positions it as a key player in advancing precision medicine and tailored therapeutics. Its role in combinatorial chemistry libraries further underscores its importance in high-throughput screening campaigns. As synthetic methodologies evolve, this compound is likely to remain a focal point for innovations in small-molecule drug development.